2-Methyl-1-(pyridin-4-YL)propan-2-amine dihydrochloride
Overview
Description
“2-Methyl-1-(pyridin-4-YL)propan-2-amine dihydrochloride” is a chemical compound with the empirical formula C9H16Cl2N2 and a molecular weight of 223.14 . It is provided by Sigma-Aldrich as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for this compound isNC(C(C)C)C1=CC=CC=N1.[H]Cl.[H]Cl . This indicates that the compound contains a pyridine ring (C5H5N) attached to a 2-methylpropan-2-amine group (C4H11N), and it is a dihydrochloride salt.
Scientific Research Applications
- Kappa-Opioid Receptor (KOR) Antagonism : 2-Methyl-1-(pyridin-4-yl)propan-2-amine dihydrochloride acts as a novel KOR antagonist with high affinity for human, rat, and mouse KORs. Its potential in pain management and modulation of the opioid system warrants further investigation .
- Structural Modifications : Researchers explore structural variations around the pyridine ring to optimize binding affinity and selectivity for specific receptors. Understanding the SAR (structure-activity relationship) of this compound can lead to novel drug candidates .
- Neuroprotection : Investigate its potential as a neuroprotective agent against oxidative stress, neuroinflammation, or excitotoxicity in neurodegenerative diseases like Alzheimer’s or Parkinson’s .
- Acetylcholinesterase (AChE) Inhibition : Explore its inhibitory effects on AChE, an enzyme implicated in Alzheimer’s disease. Could it serve as a lead compound for developing AChE inhibitors? .
- Antiproliferative Activity : Assess its impact on cancer cell growth and viability. Investigate whether it targets specific pathways or receptors involved in cancer progression .
- Ammonium Hydroxide-Mediated Reactions : Utilize this compound as a building block in organic synthesis. For instance, it can undergo reactions with ammonium hydroxide to yield interesting products .
Neuropharmacology and Pain Management
Medicinal Chemistry and Drug Design
Neurological Disorders
Chemical Biology and Enzyme Inhibition
Cancer Research
Organic Synthesis and Chemical Reactions
Safety and Hazards
According to the safety information provided by Sigma-Aldrich, this compound is classified as Acute Tox. 3 Oral, meaning it is toxic if swallowed . The precautionary statements include avoiding eating, drinking, or smoking when using this product, and washing hands, forearms, and face thoroughly after handling .
properties
IUPAC Name |
2-methyl-1-pyridin-4-ylpropan-2-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2.2ClH/c1-9(2,10)7-8-3-5-11-6-4-8;;/h3-6H,7,10H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBAQSQRSHIRYGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC1=CC=NC=C1)N.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1-(pyridin-4-YL)propan-2-amine dihydrochloride | |
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